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Compound of Interest

Compound Name: Sodium undecanoate

Cat. No.: B3044268

CAS Number: 17265-30-4

This technical guide provides an in-depth overview of sodium undecanoate, a sodium salt of
the saturated fatty acid, undecanoic acid. This document is intended for researchers, scientists,
and drug development professionals, offering detailed information on its properties,
applications in drug delivery, and relevant experimental methodologies. While sodium
undecanoate is not typically an active pharmaceutical ingredient with its own signaling
pathways, it serves as a critical excipient, functioning as a surfactant, emulsifier, and
permeation enhancer.

Physicochemical Properties

Sodium undecanoate is an anionic surfactant that possesses an 11-carbon aliphatic chain.
This structure imparts amphiphilic properties to the molecule, allowing it to interface between
aqueous and lipid phases. Key physicochemical data are summarized below for easy
reference.
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Property Value Reference(s)
CAS Number 17265-30-4 [1112]
Molecular Formula Ci11H21NaOz2 [2]
Molecular Weight 208.27 g/mol [2][3]

White to off-white powder or
Appearance . .

crystalline solid

Undecanoic acid, sodium salt;
Synonyms ]

Sodium undecylate
Purity >99% (commercially available)
Storage Room temperature

Surfactant Properties and Critical Micelle
Concentration (CMC)

As a surfactant, a key parameter for sodium undecanoate is its Critical Micelle Concentration
(CMC). The CMC is the concentration at which individual surfactant molecules (monomers) in a
solution begin to aggregate to form micelles. This property is crucial for its function in
solubilizing poorly soluble drugs and forming micro- or nanoemulsions.

The CMC of an ionic surfactant is influenced by factors such as temperature, pH, and the ionic
strength of the medium. While specific experimental data for sodium undecanoate is not
readily available in the literature, the following table provides representative CMC values for
anionic surfactants with similar alkyl chain lengths to illustrate the expected range.
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Surfactant Alkyl Chain Length CMC (mM in water at 25°C)
Sodium Octyl Sulfate C8 ~130
Sodium Undecanoate )

Cl1 ~10 - 30 (Estimated)
(Expected Range)
Sodium Dodecyl Sulfate (SDS) C12 ~8.3
Sodium Tetradecyl Sulfate Cl4 ~2.1

Note: This table presents
representative values to
demonstrate the trend of
decreasing CMC with
increasing alkyl chain length
for anionic surfactants. The
value for sodium undecanoate
is an educated estimate based

on this trend.

Role in Drug Delivery: Permeation Enhancement

Sodium undecanoate, as a medium-chain fatty acid salt, can function as a permeation
enhancer, facilitating the transport of drug molecules across biological membranes, such as the
intestinal epithelium. This effect is particularly relevant for the oral delivery of poorly permeable
drugs, including peptides and proteins. The mechanism is believed to involve the transient and
reversible opening of tight junctions between epithelial cells and the perturbation of the cell
membrane, thereby increasing both paracellular and transcellular transport.

The following diagram illustrates the proposed mechanism of action for sodium undecanoate
as a permeation enhancer.
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Mechanism of Sodium Undecanoate as a Permeation Enhancer

Sodium Undecanoate Drug Molecule
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Caption: Logical flow of sodium undecanoate's action as a permeation enhancer.

Experimental Protocols

Given its role as a surfactant and emulsifier, sodium undecanoate is frequently used in the
preparation of lipid-based drug delivery systems like microemulsions and solid lipid
nanoparticles (SLNs). Below is a representative protocol for the preparation of a drug-loaded
solid lipid nanopatrticle (SLN) formulation using a hot homogenization and ultrasonication
method.

Objective: To prepare drug-loaded Solid Lipid Nanoparticles (SLNs) using sodium
undecanoate as a surfactant.

Materials:
e Lipophilic drug

e Solid lipid (e.g., glyceryl monostearate, stearic acid)
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¢ Sodium undecanoate

o Co-surfactant (e.g., Poloxamer 188, optional)

o Purified water

Equipment:

Magnetic stirrer with heating plate

Probe sonicator

Water bath

Homogenizer (optional)

Particle size analyzer

Transmission Electron Microscope (TEM)

Methodology:

o Preparation of the Lipid Phase:

o Weigh the required amounts of the solid lipid and the lipophilic drug.

o Heat the solid lipid 5-10°C above its melting point in a beaker on a heating plate with
gentle stirring until a clear, homogenous lipid melt is obtained.

o Disperse the drug in the molten lipid and stir until it is completely dissolved.

o Preparation of the Aqueous Phase:
o Weigh the required amount of sodium undecanoate (and co-surfactant, if used).
o Dissolve the sodium undecanoate in purified water.

o Heat the aqueous phase to the same temperature as the lipid phase.
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¢ Formation of the Pre-emulsion:

o Add the hot agueous phase to the hot lipid phase dropwise under continuous stirring using
a magnetic stirrer.

o Continue stirring for 10-15 minutes to form a coarse oil-in-water (o/w) pre-emulsion.
e Homogenization and Nanoparticle Formation:
o Subject the hot pre-emulsion to high-energy dispersion using a probe sonicator.

o Sonicate for a defined period (e.g., 5-15 minutes) at a specific power output to reduce the
droplet size to the nanometer range. The energy input is a critical parameter to control the
final particle size.

o Alternatively, a high-pressure homogenizer can be used for a specified number of cycles
(e.g., 3-5 cycles) at a defined pressure (e.g., 500-1500 bar).

» Cooling and Solidification:

o Transfer the resulting hot nanoemulsion to an ice bath to allow the lipid droplets to cool
and solidify, forming the SLNs.

o Continue gentle stirring during the cooling process to prevent aggregation.
e Characterization:

o Measure the mean patrticle size, polydispersity index (PDI), and zeta potential of the
prepared SLN dispersion using a particle size analyzer.

o Observe the morphology of the SLNs using Transmission Electron Microscopy (TEM).

o Determine the drug entrapment efficiency and loading capacity using an appropriate
analytical method (e.g., HPLC) after separating the free drug from the SLNs.

The following diagram outlines this experimental workflow.
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Experimental Workflow for SLN Preparation using Sodium Undecanoate

Phase Preparation

1. Prepare Lipid Phase: 2. Prepare Aqueous Phase:
- Melt solid lipid - Dissolve Sodium Undecanoate in water
- Dissolve drug - Heat to same temperature as lipid phase
AN 4
AN Z

3. Form Pre-emulsion:
- Add aqueous phase to lipid phase
- Stir vigorously

4. High-Energy Homogenization:
- Probe Sonication or
- High-Pressure Homogenization

5. Cooling & Solidification:
- Transfer to ice bath
- Gentle stirring

Characterization

6. Analyze SLNs:
- Particle Size & Zeta Potential

- Morphology (TEM)
- Entrapment Efficiency
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Caption: Workflow for preparing Solid Lipid Nanoparticles (SLNS).

In conclusion, sodium undecanoate is a versatile anionic surfactant with significant
applications in pharmaceutical sciences, particularly in the formulation of drug delivery systems
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for poorly soluble active ingredients. Its ability to form micelles and enhance permeation across
biological barriers makes it a valuable tool for drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3044268?utm_src=pdf-custom-synthesis
https://www.larodan.com/product/sodium-undecanoate/
https://pubchem.ncbi.nlm.nih.gov/compound/23688503
https://pubchem.ncbi.nlm.nih.gov/compound/23688503
https://www.alfa-chemistry.com/product/sodium-undecanoate-299047.html
https://www.benchchem.com/product/b3044268#cas-number-for-sodium-undecanoate
https://www.benchchem.com/product/b3044268#cas-number-for-sodium-undecanoate
https://www.benchchem.com/product/b3044268#cas-number-for-sodium-undecanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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scientists and researchers to drive progress in science
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